Cas no 83806-57-9 ((4-chlorophenyl)(5,7-dichloro-1-benzofuran-2-yl)methanol)

(4-chlorophenyl)(5,7-dichloro-1-benzofuran-2-yl)methanol structure
83806-57-9 structure
Product Name:(4-chlorophenyl)(5,7-dichloro-1-benzofuran-2-yl)methanol
CAS No:83806-57-9
MF:C15H9Cl3O2
MW:327.58976149559
CID:1812818
PubChem ID:3068791
Update Time:2025-04-21

(4-chlorophenyl)(5,7-dichloro-1-benzofuran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-chlorophenyl)(5,7-dichloro-1-benzofuran-2-yl)methanol
    • (4-chlorophenyl)-(5,7-dichloro-1-benzofuran-2-yl)methanol
    • 83806-57-9
    • alpha-(4-Chlorophenyl)-5,7-dichloro-2-benzofuranmethanol
    • 2-Benzofuranmethanol, alpha-(4-chlorophenyl)-5,7-dichloro-
    • (5,7-dichlorobenzofuran-2-yl)(p-chlorophenyl)carbinol
    • IJPZZRUJQUFAAM-UHFFFAOYSA-N
    • DTXSID101003878
    • SCHEMBL10361577
    • BRN 5585193
    • Inchi: 1S/C15H9Cl3O2/c16-10-3-1-8(2-4-10)14(19)13-6-9-5-11(17)7-12(18)15(9)20-13/h1-7,14,19H
    • InChI Key: IJPZZRUJQUFAAM-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=C1OC(=C2)C(C1C=CC(=CC=1)Cl)O)Cl

Computed Properties

  • Exact Mass: 325.966813g/mol
  • Monoisotopic Mass: 325.966813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 33.4Ų
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